Cas no 945347-61-5 (2-((2-Methoxyethyl)amino)nicotinonitrile)

• Product Name: 2-((2-Methoxyethyl)amino)nicotinonitrile
• CAS No: 945347-61-5
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• MDL: MFCD09455279
• CID: 3156690
• PubChem ID: 17221188
• Update Time: 2025-05-23

2-((2-Methoxyethyl)amino)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((2-Methoxyethyl)amino)nicotinonitrile
• AKOS000180309
• SB54932
• LS-01759
• ALBB-004824
• 945347-61-5
• SCHEMBL317815
• H23574
• 2-[(2-methoxyethyl)amino]pyridine-3-carbonitrile
• DA-28601
• MFCD09455279
• 2-[(2-methoxyethyl)amino]nicotinonitrile
• 2-(2-methoxyethylamino)pyridine-3-carbonitrile
• STK501333

• MDL： MFCD09455279
• Inchi： 1S/C9H11N3O/c1-13-6-5-12-9-8(7-10)3-2-4-11-9/h2-4H,5-6H2,1H3,(H,11,12)
• InChI Key： HNUJPIBTVVKARH-UHFFFAOYSA-N
• SMILES： O(C)CCNC1C(C#N)=CC=CN=1

Computed Properties

• Exact Mass: 177.090211983Da
• Monoisotopic Mass: 177.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-((2-Methoxyethyl)amino)nicotinonitrile

2-((2-Methoxyethyl)amino)nicotinonitrile (CAS No. 945347-61-5): A Comprehensive Overview

The compound 2-((2-Methoxyethyl)amino)nicotinonitrile (CAS No. 945347-61-5) is a significant molecule in the field of organic chemistry, particularly in the synthesis of bioactive compounds. This compound has garnered attention due to its potential applications in drug discovery and material science. The structure of this molecule consists of a nicotinonitrile backbone with a substituted amino group, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of nicotinonitriles as intermediates in the synthesis of various pharmaceutical agents. The substitution pattern in 2-((2-Methoxyethyl)amino)nicotinonitrile plays a crucial role in determining its reactivity and biological activity. The methoxy group attached to the ethyl chain introduces electronic effects that can influence the molecule's interaction with biological systems, making it a valuable compound for medicinal chemists.

One of the most notable advancements involving 945347-61-5 is its use in the development of targeted drug delivery systems. Researchers have explored the ability of this compound to act as a carrier for therapeutic agents, enhancing their solubility and bioavailability. This application has been supported by preclinical studies, which demonstrate improved pharmacokinetic profiles when this compound is incorporated into drug formulations.

In addition to its pharmaceutical applications, 2-((2-Methoxyethyl)amino)nicotinonitrile has also been investigated for its role in catalytic processes. Its unique structure allows it to act as a ligand in transition metal-catalyzed reactions, facilitating the synthesis of complex organic molecules. This property has been leveraged in the development of more efficient synthetic routes for high-value chemicals, reducing production costs and environmental impact.

The synthesis of 945347-61-5 involves a multi-step process that combines principles from both organic and inorganic chemistry. The key steps include nucleophilic substitution reactions and amide formation, which are optimized to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to accelerate the reaction process, making it more suitable for large-scale production.

From an environmental perspective, the development of sustainable methods for synthesizing 2-((2-Methoxyethyl)amino)nicotinonitrile is a growing area of research. Scientists are exploring the use of biocatalysts and green solvents to minimize waste and reduce energy consumption during production. These efforts align with global initiatives to promote eco-friendly chemical manufacturing practices.

In conclusion, 2-((2-Methoxyethyl)amino)nicotinonitrile (CAS No. 945347-61-5) is a versatile compound with diverse applications across multiple disciplines. Its structural features make it an ideal candidate for advancing drug discovery and catalytic technologies. As research continues to uncover new potential uses for this molecule, its role in shaping future innovations in chemistry is expected to grow significantly.